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Disclaimer: The clinical development of Movellan (IK-930) was discontinued by Ikena

Oncology in May 2024.[1] These application notes are for research purposes only and

summarize preclinical findings.

Introduction
Movellan (also known as IK-930) is a potent, selective, and orally bioavailable small molecule

inhibitor of the TEA Domain (TEAD) family of transcription factors.[2][3] It represents a targeted

therapy approach against cancers driven by the Hippo signaling pathway.[3] Dysregulation of

the Hippo pathway leads to the activation of the transcriptional co-activators YAP (Yes-

associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif), which then

bind to TEAD to drive the expression of genes involved in cell proliferation, survival, and

migration.[4][5][6] IK-930 is a TEAD1-selective inhibitor that functions by blocking the

autopalmitoylation of TEAD, a critical post-translational modification for its stability and function,

thereby inhibiting TEAD-dependent gene transcription.[6][7][8]

These notes provide a comprehensive overview of the application of Movellan in preclinical

animal models based on available data.
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Mechanism of Action and Signaling Pathway
Movellan targets the Hippo signaling pathway, a key regulator of organ size and tissue

homeostasis. In many cancers, this pathway is inactivated, leading to the nuclear translocation

of YAP and TAZ.[4][6] Nuclear YAP/TAZ associate with TEAD transcription factors to promote

the expression of pro-oncogenic genes.[5]

Movellan (IK-930) is designed to disrupt this process. It selectively binds to a lipid pocket on

TEAD1, preventing its autopalmitoylation.[8] This inhibition renders TEAD unstable and unable

to effectively bind with YAP/TAZ, thus suppressing the transcription of downstream target

genes.[6][7]

Hippo Signaling Pathway and Movellan's Point of
Intervention
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Caption: The Hippo signaling pathway and the inhibitory action of Movellan (IK-930) on TEAD.

Quantitative Data from Preclinical Studies
Movellan has demonstrated significant anti-tumor activity in various preclinical cancer models.

The following tables summarize key quantitative data from these studies.
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In Vitro Potency

Cell Line EC50

MCF7 1.6 nM[4]

In Vivo Efficacy in

Xenograft Models

Cancer Model Animal Model
Dosage and

Administration

Tumor Growth

Inhibition (TGI)

NCI-H226

(Mesothelioma)
Xenograft Mouse

30 mg/kg, once daily,

oral
>100%[4]

NCI-H226

(Mesothelioma)
Xenograft Mouse

100 mg/kg, once daily,

oral
>100%[4]

MSTO-211H

(Mesothelioma)
CDX Mouse

3, 10, and 30 mg/kg,

once daily, oral

67%, 108%, 105%

respectively[9]

NCI-H266 (Cancer

Type Not Specified)
CDX Mouse

3, 10, and 30 mg/kg,

once daily, oral
117% at 30 mg/kg[9]

LU-99 (KRAS G12C) CDX Mouse

10 and 30 mg/kg,

once daily, oral (in

combination with

AMG-510)

Synergistic anti-tumor

activity[9]

Note: TGI > 100% indicates tumor regression.

Experimental Protocols
The following are generalized protocols for the application of Movellan in animal research,

based on common practices for oral administration of small molecule inhibitors in xenograft

models.
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Species: Immunocompromised mice (e.g., NOD-scid gamma (NSG), nude mice) are

commonly used for xenograft studies.

Housing: Animals should be housed in a specific pathogen-free (SPF) facility with controlled

temperature, humidity, and a 12-hour light/dark cycle. Cages, bedding, food, and water

should be autoclaved.

Acclimatization: Allow animals to acclimatize for at least one week before the start of the

experiment.

Xenograft Tumor Implantation
Cell Culture: Culture the desired human cancer cell line (e.g., NCI-H226, MSTO-211H) under

sterile conditions according to the supplier's recommendations.

Cell Preparation: Harvest cells during the logarithmic growth phase. Resuspend the cells in a

suitable medium, such as a 1:1 mixture of serum-free medium and Matrigel, at a

concentration of 1-10 x 10^6 cells per 100-200 µL.

Implantation: Subcutaneously inject the cell suspension into the flank of the anesthetized

mice.

Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor volume with

calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x

Width^2) / 2.

Randomization: Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize

the animals into treatment and control groups.

Movellan (IK-930) Formulation and Administration
Formulation: The specific vehicle for IK-930 is not detailed in the provided search results. A

common practice for oral small molecule inhibitors is to formulate them in a vehicle such as

0.5% methylcellulose with 0.2% Tween 80 in sterile water. The formulation should be

prepared fresh daily or as stability data allows.

Dosage: Based on preclinical data, effective oral doses range from 3 mg/kg to 100 mg/kg.[4]

[9] The optimal dose will depend on the specific cancer model and experimental goals.
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Administration: Administer the formulated Movellan or vehicle control orally (p.o.) once daily

using a gavage needle. The volume of administration should be appropriate for the size of

the animal (e.g., 5-10 mL/kg for mice).[10]

Experimental Workflow
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Caption: A typical experimental workflow for evaluating Movellan in a xenograft mouse model.
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Monitoring and Endpoint Analysis
Tumor Growth: Continue to measure tumor volume 2-3 times per week.

Body Weight: Monitor the body weight of the animals regularly as an indicator of toxicity.[4]

Clinical Observations: Observe the animals daily for any signs of distress or adverse effects.

Endpoint: The experiment may be terminated when tumors in the control group reach a

specific size, after a predetermined duration of treatment, or if signs of excessive toxicity are

observed.

Tissue Collection: At the endpoint, euthanize the animals and collect tumors and other

relevant tissues for further analysis.

Pharmacodynamic Analysis: To confirm target engagement, analyze tumor tissue for the

downregulation of TEAD target genes (e.g., CTGF, CYR61) using methods like qRT-PCR or

Western blotting for protein expression.[7][11]

Histology and Immunohistochemistry (IHC): Fix tissues in formalin and embed in paraffin for

histological examination and IHC staining to assess tumor morphology, proliferation (e.g., Ki-

67), and apoptosis (e.g., cleaved caspase-3).

Combination Therapy
Preclinical studies have suggested that Movellan may have synergistic effects when combined

with other targeted therapies. For example, in KRAS or EGFR mutated tumors, combining IK-

930 with MEK or EGFR inhibitors, respectively, enhanced apoptosis and in vivo anti-tumor

activity.[2][7] Researchers designing studies with Movellan may consider exploring such

combination strategies.

Safety and Tolerability
In preclinical models, Movellan has been reported to be well-tolerated at effective doses, with

no significant changes in body weight observed in treated mice compared to controls.[4] A 28-

day study in monkeys showed no clinical signs of renal toxicity.[8] However, potential renal

toxicity has been a concern with some TEAD inhibitors, and thus, monitoring renal function in

longer-term studies is advisable.[12]
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By following these guidelines and protocols, researchers can effectively apply Movellan in

animal models to further investigate its therapeutic potential and mechanism of action in

various cancer types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13753241/docs#application-notes-and-protocols-for-
movellan-ik-930-in-animal-research-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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